Cas no 25174-09-8 (Benzonitrile, 2,3-dimethoxy-5-nitro-)

• Product Name: Benzonitrile, 2,3-dimethoxy-5-nitro-
• CAS No: 25174-09-8
• MF: C₉H₈N₂O₄
• MW: 208.170822143555
• CID: 1421041
• PubChem ID: 12028173
• Update Time: 2025-04-20

Benzonitrile, 2,3-dimethoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2,3-dimethoxy-5-nitro-
• 2,3-dimethoxy-5-nitrobenzonitrile
• DTXSID40476068
• AKOS005151414
• SCHEMBL20589392
• 25174-09-8

• Inchi： 1S/C9H8N2O4/c1-14-8-4-7(11(12)13)3-6(5-10)9(8)15-2/h3-4H,1-2H3
• InChI Key： PRPCOLXLKKAWCF-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=CC(=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.04844
• Monoisotopic Mass: 208.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• PSA: 85.39